methyl 4-((4-cyclopropyl-5-oxo-3-(thiophen-2-yl)-4,5-dihydro-1H-1,2,4-triazol-1-yl)methyl)benzoate

• IUPAC Name: methyl 4-[(4-cyclopropyl-5-oxo-3-thiophen-2-yl-1,2,4-triazol-1-yl)methyl]benzoate
• InChI: InChI=1S/C18H17N3O3S/c1-24-17(22)13-6-4-12(5-7-13)11-20-18(23)21(14-8-9-14)16(19-20)15-3-2-10-25-15/h2-7,10,14H,8-9,11H2,1H3
• InChI Key: CGRSPACBUFNBQT-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=C(C=C1)CN2C(=O)N(C(=N2)C3=CC=CS3)C4CC4
• Molecular Formula: C18H17N3O3S
• Molecular Weight: 355.4 g/mol

Description

Methyl 4-((4-cyclopropyl-5-oxo-3-(thiophen-2-yl)-4,5-dihydro-1H-1,2,4-triazol-1-yl)methyl)benzoate is a useful research compound. Its molecular formula is C18H17N3O3S and its molecular weight is 355.41. The purity is usually 95%.
BenchChem offers high-quality methyl 4-((4-cyclopropyl-5-oxo-3-(thiophen-2-yl)-4,5-dihydro-1H-1,2,4-triazol-1-yl)methyl)benzoate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about methyl 4-((4-cyclopropyl-5-oxo-3-(thiophen-2-yl)-4,5-dihydro-1H-1,2,4-triazol-1-yl)methyl)benzoate including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Structural Characterization

Research on triazole derivatives, including those similar to the specified compound, often emphasizes synthetic methodologies, spectral analyses, and crystal structures. Studies such as the one by Ahmed et al. (2016) demonstrate the click one-pot synthesis and spectral analysis of 1,4,5-trisubstituted 1,2,3-triazoles, highlighting their structural characteristics through crystal X-ray diffraction analyses. These methodologies offer insights into designing and characterizing novel triazole derivatives with potential for various applications, including material science and pharmaceuticals (Ahmed et al., 2016).

Potential Biological Activities

The exploration of triazole derivatives extends into biological activities, where compounds exhibit promising results in cytotoxicity assays and as antimicrobial agents. For instance, Bektaş et al. (2007) synthesized new 1,2,4-triazole derivatives and screened them for antimicrobial activities, discovering compounds with good or moderate activities against test microorganisms. This research indicates the potential of triazole derivatives in developing new antimicrobial agents (Bektaş et al., 2007).

Material Science Applications

In material science, triazole derivatives have been studied for their applications in polymers and optical storage. For example, Meng et al. (1996) investigated azo polymers for reversible optical storage, showing the potential of such compounds in data storage technologies (Meng et al., 1996).